3-(Methoxymethyl)-5-[4-(trifluoromethyl)piperidin-1-yl]-1,2,4-thiadiazole

• IUPAC Name: 3-(methoxymethyl)-5-[4-(trifluoromethyl)piperidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C10H14F3N3OS/c1-17-6-8-14-9(18-15-8)16-4-2-7(3-5-16)10(11,12)13/h7H,2-6H2,1H3
• InChI Key: ACDSJECTUHPLOB-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CCC(CC2)C(F)(F)F
• Molecular Formula: C10H14F3N3OS
• Molecular Weight: 281.30 g/mol

Description

The compound “3-(Methoxymethyl)-5-[4-(trifluoromethyl)piperidin-1-yl]-1,2,4-thiadiazole” appears to contain several functional groups, including a methoxymethyl group, a trifluoromethyl group, a piperidine ring, and a 1,2,4-thiadiazole ring. These functional groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring and the 1,2,4-thiadiazole ring would likely contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the methoxymethyl group could potentially undergo reactions typical of ethers, while the trifluoromethyl group could potentially participate in reactions involving halogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the trifluoromethyl group could potentially increase the compound’s lipophilicity, which could affect its solubility and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. For example, compounds containing trifluoromethyl groups can sometimes be hazardous due to the reactivity of fluorine.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies. For example, if it showed promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.